Cas no 1339103-05-7 (3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole)

• Product Name: 3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole
• CAS No: 1339103-05-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5168719
• Update Time: 2025-06-28

3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• 3-ethyl-5-pyrrolidin-3-yl-1,2,4-oxadiazole
• 3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole

• Inchi： 1S/C8H13N3O/c1-2-7-10-8(12-11-7)6-3-4-9-5-6/h6,9H,2-5H2,1H3
• InChI Key： WONRGZIYQFHNMH-UHFFFAOYSA-N
• SMILES： O1C(C2CNCC2)=NC(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• XLogP3: 0.8
• Topological Polar Surface Area: 51

Additional information on 3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole

Professional Introduction to Compound with CAS No. 1339103-05-7 and Product Name: 3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole

The compound identified by the CAS number 1339103-05-7 and the product name 3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions.

Oxadiazole scaffolds are known for their structural stability and ability to engage in multiple hydrogen bonding interactions, making them valuable motifs in drug design. The presence of a pyrrolidine ring in this compound introduces an additional layer of complexity, influencing both its electronic properties and biological activity. The ethyl substituent at the 3-position further modulates the compound's physicochemical properties, potentially enhancing its solubility and bioavailability.

Recent research has highlighted the role of oxadiazole-pyrrolidine hybrids in addressing various therapeutic challenges. Studies have demonstrated that such compounds can exhibit inhibitory effects on key biological targets, including enzymes and receptors implicated in inflammatory responses, neurodegenerative disorders, and cancer progression. The specific arrangement of atoms in 3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole suggests that it may interact with these targets through mechanisms involving both hydrophobic and polar interactions.

In the context of modern drug discovery, the synthesis of novel heterocyclic compounds like 3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole is often guided by computational modeling and high-throughput screening techniques. These approaches enable researchers to predict binding affinities and optimize molecular structures for improved efficacy. Preliminary computational studies on this compound indicate favorable binding profiles with potential therapeutic relevance, particularly in the inhibition of kinases and other enzymes involved in cell signaling pathways.

The pharmacokinetic properties of 3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole are also of considerable interest. The combination of the pyrrolidine and oxadiazole moieties suggests a balance between metabolic stability and rapid clearance from the body. This is a critical factor in drug development, as it determines the compound's bioavailability and duration of action. Further investigations into its metabolic pathways could provide insights into optimizing dosing regimens and minimizing side effects.

One particularly exciting avenue of research involves exploring the antimicrobial potential of this compound. Given the growing threat of antibiotic-resistant pathogens, there is an urgent need for new therapeutic agents with unique mechanisms of action. The structural features of 3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole, including its heterocyclic core and substituents, make it a promising candidate for evaluating its efficacy against bacterial and fungal strains.

Moreover, the compound's interaction with biological membranes has been a subject of interest. The lipophilicity imparted by the ethyl group could influence its ability to cross cell membranes, which is essential for many therapeutic agents. Understanding these interactions at a molecular level can help refine drug design strategies to enhance membrane permeability while maintaining target specificity.

Recent advancements in spectroscopic techniques have allowed for detailed structural characterization of 3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole. NMR spectroscopy has revealed insights into its conformational preferences in solution, while X-ray crystallography has provided high-resolution structures of its solid-state form. These data are crucial for validating computational models and guiding further synthetic modifications.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in synthesizing more complex molecules with tailored biological activities. This versatility underscores the importance of developing robust synthetic methodologies for accessing such derivatives efficiently.

In conclusion, 3-Ethyl-5-pyrrolidin-3-yl-[1,2,4]oxadiazole (CAS No. 1339103-05-7) represents a promising candidate for further exploration in medicinal chemistry. Its structural features offer a balance between biological activity and physicochemical properties that are conducive to drug development. As research continues to uncover new applications for oxadiazole derivatives, compounds like this one are likely to play a pivotal role in addressing unmet medical needs.